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Compound of Interest

Compound Name: 3-Bromo-2-(trifluoromethyl)aniline

Cat. No.: B2720420 Get Quote

An In-Depth Technical Guide to the Commercial Availability and Application of 3-Bromo-2-
(trifluoromethyl)aniline

Introduction: A Key Building Block in Modern
Chemistry
3-Bromo-2-(trifluoromethyl)aniline, identified by its CAS Number 244246-71-7, is a crucial

fluorinated aromatic amine that serves as a versatile intermediate in the synthesis of complex

organic molecules.[1][2] Its strategic importance is most pronounced in the fields of

pharmaceutical and agrochemical research. The trifluoromethyl (-CF3) group is a highly

sought-after moiety in drug design, known to enhance critical properties such as metabolic

stability, lipophilicity, and binding affinity to biological targets.[3][4][5] The presence of both a

bromine atom and an amino group on the aniline scaffold provides orthogonal reactive sites for

sequential chemical modifications, making it an invaluable precursor for constructing diverse

molecular architectures, including kinase inhibitors and other therapeutic agents.[3]

This guide provides a comprehensive overview for researchers and drug development

professionals on the commercial availability, procurement, safe handling, and a practical

synthetic application of 3-Bromo-2-(trifluoromethyl)aniline.

Chemical Identity and Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2720420?utm_src=pdf-interest
https://www.benchchem.com/product/b2720420?utm_src=pdf-body
https://www.benchchem.com/product/b2720420?utm_src=pdf-body
https://www.benchchem.com/product/b2720420?utm_src=pdf-body
https://www.bldpharm.com/products/244246-71-7.html
https://www.aobchem.com/3-bromo-2-trifluoromethyl-aniline-409857.html
https://www.benchchem.com/pdf/Application_Notes_Derivatization_of_4_Bromo_3_trifluoromethyl_aniline.pdf
https://www.jelsciences.com/articles/jbres1883.php
https://www.mdpi.com/2227-9717/10/10/2054
https://www.benchchem.com/pdf/Application_Notes_Derivatization_of_4_Bromo_3_trifluoromethyl_aniline.pdf
https://www.benchchem.com/product/b2720420?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2720420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accurate identification is paramount for ensuring experimental reproducibility. The key

identifiers and physicochemical properties of 3-Bromo-2-(trifluoromethyl)aniline are

summarized below.

Property Value

CAS Number 244246-71-7[1][2]

Molecular Formula C7H5BrF3N[2]

Molecular Weight 240.02 g/mol [6]

Appearance Solid / Crystalline Powder

Purity (Typical) ≥95-98%[2][7]

Spectroscopic data is essential for confirming the identity and purity of the material upon

receipt. Researchers should verify their sample against standard reference spectra, such as ¹H

NMR, ¹³C NMR, and IR spectroscopy, often provided by the supplier or available in chemical

databases.

Commercial Availability and Sourcing
3-Bromo-2-(trifluoromethyl)aniline is readily available from a variety of specialized chemical

suppliers that cater to the research and development sector. It is typically offered in quantities

ranging from milligrams to multi-gram scale, with options for bulk and custom synthesis

inquiries.

When procuring this reagent, it is critical to request a Certificate of Analysis (CoA) to verify its

purity and identity, as well as a Safety Data Sheet (SDS) to understand the handling

requirements. The table below lists several commercial suppliers.
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Supplier Typical Purity
Available Pack
Sizes

Notes

AOBChem USA 95%[2]
250mg, 500mg, 1g,

5g, 10g, 25g[2]

Inquire for 100g and

bulk quantities.[2]

BLD Pharm --- ---

Available for online

orders; may require

cold-chain transport.

[1]

Fluorochem 98%[7] ---
Product code

F474870.[7]

Sunway Pharm Ltd 97% 1g, 5g[8]

Requires login for VIP

pricing. Storage at

room temperature.[8]

Safety, Handling, and Storage
As a halogenated and trifluoromethylated aromatic amine, 3-Bromo-2-(trifluoromethyl)aniline
requires careful handling in a controlled laboratory environment.

Hazard Identification:

GHS Pictograms: Warning[2][9]

Hazard Statements: Harmful if swallowed (H302), Causes skin irritation (H315), Causes

serious eye irritation (H319), and May cause respiratory irritation (H335).[2][9]

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[10][11]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles or a

face shield, and a lab coat.[10][11]
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Handling: Avoid breathing dust, fumes, or vapors.[10] Do not eat, drink, or smoke when using

this product. Wash hands thoroughly after handling.[9][10]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11][12]

Application in Synthesis: A Representative Protocol
The primary amino group of 3-Bromo-2-(trifluoromethyl)aniline is a versatile functional

handle for building molecular complexity. A common and fundamental transformation is N-

acylation to form an amide, a key functional group in many pharmaceutical compounds. The

following protocol describes a general procedure for the N-acylation of a bromo-

trifluoromethylaniline, which serves as a foundational workflow for derivatization.

Protocol: N-Acetylation of 3-Bromo-2-(trifluoromethyl)aniline

This protocol outlines the synthesis of N-(3-bromo-2-(trifluoromethyl)phenyl)acetamide.

1. Materials and Reagents:

3-Bromo-2-(trifluoromethyl)aniline

Acetyl chloride or Acetic anhydride

A suitable base (e.g., triethylamine or pyridine)

Anhydrous aprotic solvent (e.g., dichloromethane (DCM) or tetrahydrofuran (THF))

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and magnetic stirrer

2. Experimental Workflow Diagram
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Caption: General workflow for the N-acylation of 3-Bromo-2-(trifluoromethyl)aniline.
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3. Step-by-Step Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 3-Bromo-2-(trifluoromethyl)aniline (1.0 eq.) and triethylamine (1.2 eq.) in

anhydrous DCM.

Cool the stirred solution to 0 °C using an ice-water bath.

Slowly add acetyl chloride (1.1 eq.) dropwise to the reaction mixture, ensuring the internal

temperature remains below 10 °C.

After the addition is complete, remove the ice bath and allow the reaction to warm to room

temperature. Stir for 2-4 hours or until reaction completion is confirmed by Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel.

Separate the organic layer. Wash the organic layer sequentially with saturated aqueous

sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to yield the crude product.

Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethyl

acetate/hexanes) or by silica gel column chromatography to afford the pure N-(3-bromo-2-

(trifluoromethyl)phenyl)acetamide.

4. Chemical Transformation Diagram

Caption: N-Acylation of 3-Bromo-2-(trifluoromethyl)aniline.

Conclusion
3-Bromo-2-(trifluoromethyl)aniline is a commercially accessible and highly valuable building

block for synthetic chemistry, particularly in the development of new pharmaceuticals. Its dual

functionality allows for diverse and complex molecular elaborations. By sourcing high-purity

material from reputable suppliers and adhering strictly to safety and handling protocols,

researchers can effectively leverage this intermediate to advance their discovery programs.
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The straightforward derivatization of its amino group, as demonstrated in the N-acylation

protocol, is a gateway to a vast chemical space of novel and potentially bioactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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